5-chloro-N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H17ClN2O3S3/c1-11-14(9-10-19-26(21,22)16-8-7-15(18)25-16)24-17(20-11)12-3-5-13(23-2)6-4-12/h3-8,19H,9-10H2,1-2H3
• InChI Key: PQCMJCIFVZBTJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)CCNS(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H17ClN2O3S3
• Molecular Weight: 429.0 g/mol

Description

“5-chloro-N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}thiophene-2-sulfonamide” is a complex organic compound. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of such compounds involves extensive synthetic research. Protodeboronation of pinacol boronic esters is one of the methods used in the synthesis of similar compounds. A p-methoxybenzyl (PMB) protection/deprotection approach has also been reported in the synthesis of related compounds.

Chemical Reactions Analysis

The chemical reactions involving such compounds are diverse and depend on the specific functional groups present in the molecule. For instance, protodeboronation of pinacol boronic esters is a reaction associated with the synthesis of similar compounds.

Future Directions

Thiophene and its substituted derivatives have a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.

Mechanism of Action

Target of Action

It has been reported as an intermediate in the synthesis of glyburide , a drug used to treat type 2 diabetes. Glyburide is known to inhibit the NLRP3 inflammasome , which plays a crucial role in the inflammatory response and can mediate further damage during acute myocardial infarction .

Mode of Action

Given its role as an intermediate in the synthesis of glyburide , it may share some of glyburide’s mechanisms. Glyburide acts by closing ATP-sensitive potassium channels in the beta cells of the pancreatic islets of Langerhans. By closing these channels, it causes the cells to depolarize, leading to the opening of voltage-gated calcium channels and the influx of calcium. This triggers the release of insulin.

Biochemical Pathways

As an intermediate in the synthesis of glyburide , it may influence similar pathways. Glyburide primarily affects the insulin signaling pathway, enhancing the body’s sensitivity to insulin and promoting glucose uptake.

Result of Action

As an intermediate in the synthesis of glyburide , its ultimate effect may be to increase insulin release and decrease blood glucose levels.